Cas no 1805270-67-0 (4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine)

• Product Name: 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805270-67-0
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4852855
• Update Time: 2025-05-21

4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-1-4-6(2-12)14-3-5(7(4)13)8(10)11/h3,8H,1H2,(H2,13,14)
• InChI Key： YOOGCRFVNUCQJL-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine

Comprehensive Overview of 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805270-67-0)

4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805270-67-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine is driven by its potential applications in addressing global health challenges, such as antibiotic resistance and chronic diseases. Researchers are exploring its role in creating next-generation therapeutics, aligning with the rising demand for innovative small-molecule drugs. Additionally, its pyridine core and difluoromethyl group contribute to enhanced metabolic stability, a key consideration in modern drug design.

From an agrochemical perspective, this compound's chloromethyl and cyano moieties offer versatility in formulating crop protection agents. With increasing focus on sustainable agriculture, 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine is being investigated for its potential to develop eco-friendly pesticides. Its ability to target specific pests while minimizing environmental impact aligns with the industry's shift toward green chemistry principles.

Analytical studies of CAS No. 1805270-67-0 highlight its stability under controlled conditions, making it suitable for industrial-scale production. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and consistency, addressing the pharmaceutical sector's stringent quality requirements. The compound's synthetic routes are continually optimized to improve yield and reduce waste, reflecting the broader trend of process intensification in chemical manufacturing.

In the context of AI-driven drug discovery, 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine has emerged as a candidate for virtual screening and molecular docking studies. Its modular structure allows for facile derivatization, enabling researchers to explore vast chemical spaces efficiently. This aligns with the increasing adoption of computational chemistry tools to accelerate R&D timelines and reduce costs.

The compound's safety profile and handling protocols are well-documented, ensuring compliance with global regulatory standards. As the scientific community prioritizes responsible innovation, CAS No. 1805270-67-0 exemplifies how advanced intermediates can balance efficacy with environmental and occupational safety considerations.

Looking ahead, 4-Amino-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine is poised to play a pivotal role in interdisciplinary research. Its applications span from precision medicine to smart agrochemicals, reflecting the convergence of chemistry, biology, and technology. As demand for high-value intermediates grows, this compound stands out as a testament to the ingenuity of modern synthetic chemistry.